Cas no 1805193-49-0 (3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol
• CAS No: 1805193-49-0
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4893533
• Update Time: 2025-05-19

3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol

• Inchi： 1S/C8H7BrF2INO/c9-1-5-6(7(10)11)4(3-14)2-13-8(5)12/h2,7,14H,1,3H2
• InChI Key： XUCSEMVNTDBVIE-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(C(F)F)=C(C=N1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol

Recent Advances in the Study of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol (CAS: 1805193-49-0)

The compound 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol (CAS: 1805193-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol as a key intermediate in the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of various heterocyclic scaffolds, which are of particular interest in the design of kinase inhibitors and other targeted therapies. The presence of multiple halogen substituents and the difluoromethyl group in its structure provides unique reactivity patterns that can be exploited for further chemical modifications.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol exhibit promising inhibitory effects against several disease-relevant protein targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that analogs of this compound showed potent activity against certain cancer-associated kinases, with IC50 values in the low nanomolar range. These findings suggest its potential as a lead compound for the development of new anticancer agents.

The mechanism of action for these derivatives appears to involve selective binding to the ATP-binding sites of target kinases, as revealed by X-ray crystallography studies. The difluoromethyl group, in particular, has been shown to play a crucial role in enhancing binding affinity through favorable interactions with hydrophobic pockets in the target proteins. This structural insight provides valuable guidance for further optimization of this compound class.

From a pharmaceutical development perspective, recent pharmacokinetic studies have indicated that 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol derivatives generally exhibit favorable drug-like properties, including reasonable metabolic stability and membrane permeability. However, challenges remain in optimizing solubility and reducing potential off-target effects, which are currently areas of active research.

Looking forward, the unique chemical properties of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol continue to make it an attractive building block for medicinal chemistry. Several research groups are currently exploring its application in the development of treatments for neurological disorders and inflammatory diseases, expanding its potential therapeutic scope beyond oncology. The compound's versatility and the promising preliminary results suggest that it may play an increasingly important role in future drug discovery efforts.